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Compound of Interest

Compound Name: 2,2-Dimethylhexane

Cat. No.: B166548

Essential safety and logistical information for the proper handling and disposal of 2,2-
Dimethylhexane is critical for ensuring a safe laboratory environment. This guide provides
detailed procedural steps for researchers, scientists, and drug development professionals,
focusing on personal protective equipment (PPE), operational plans, and disposal protocols.

Physical and Chemical Properties of 2,2-
Dimethylhexane

A clear, colorless liquid, 2,2-Dimethylhexane is a highly flammable and volatile organic
compound.[1] Understanding its physical and chemical properties is the first step in safe
handling.
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Property Value

Molecular Formula C8H18[2]

Molecular Weight 114.23 g/mol [1]
Boiling Point 107 °C (224.6 °F)[3]
Melting Point -121.1 °C[3]

Flash Point -3°C (26.6 °F)
Density 0.693 g/mL at 25 °CJ3]
Vapor Pressure 1.22 psi@ 37.7 °C
Water Solubility Insoluble[2]
Appearance Colorless liquid[2]

Hazard Identification and Personal Protective
Equipment (PPE)

2,2-Dimethylhexane poses several hazards, including being highly flammable and causing
skin, eye, and respiratory irritation.[1] Inhalation may lead to drowsiness or dizziness, and
ingestion can be fatal if the substance enters the airways.[1] It is also very toxic to aquatic life
with long-lasting effects.[3][4] Therefore, stringent adherence to PPE guidelines is mandatory.

Recommended Personal Protective Equipment (PPE):

» Eye Protection: Chemical splash goggles are required. In situations with a higher risk of
splashing, a face shield should be used in conjunction with goggles.[5]

o Skin Protection: A lab coat must be worn. Chemical-resistant gloves are essential; consult
the glove manufacturer's selection guide for the most suitable material (e.g., Nitrile, Viton®).

o Respiratory Protection: A NIOSH-approved vapor respirator is necessary when handling this
chemical. The specific cartridge type should be selected based on the potential exposure

concentration.
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» Footwear: Closed-toe shoes are mandatory. In areas with a higher risk of spills, chemical-
resistant boots are recommended.

Operational Plan: Handling and Storage

A systematic approach to handling and storage is crucial to minimize exposure and prevent
accidents.

Step-by-Step Handling Protocol:

e Preparation:

o

Ensure a certified chemical fume hood is operational and available.

o

Verify that an eyewash station and safety shower are accessible and unobstructed.

o

Assemble all necessary PPE and ensure it is in good condition.

[¢]

Remove all potential ignition sources (e.g., open flames, hot plates, spark-producing
equipment) from the work area.[6]

e Handling:

o

Conduct all work with 2,2-Dimethylhexane inside a chemical fume hood to ensure
adequate ventilation.

[¢]

Ground and bond containers when transferring the material to prevent static discharge.

o

Use spark-proof tools for all operations.

o

Avoid direct contact with the skin, eyes, and clothing.

[¢]

Do not breathe vapors or spray.
» Storage:

o Store 2,2-Dimethylhexane in a tightly closed container in a cool, dry, and well-ventilated
area.[7]
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o Keep it away from heat, sparks, and open flames.

o Store away from incompatible materials such as oxidizing agents.

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is critical.

e Small Spills:

o

Eliminate all ignition sources.

[¢]

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as
sand, earth, or vermiculite.

Collect the absorbed material and place it in a suitable, sealed container for disposal.

[¢]

[¢]

Clean the spill area thoroughly.
e Large Spills:

o Evacuate the area immediately.

o Contact your institution's emergency response team.

o Prevent the spill from entering drains or waterways.[3][4]
o First Aid:

o Eye Contact: Immediately flush eyes with running water for at least 15 minutes, keeping
eyelids open. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water.[7] Seek medical attention if irritation persists.

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.
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o Ingestion: Do NOT induce vomiting. Seek immediate medical attention and show the
chemical's safety data sheet.[4]

Disposal Plan

Proper disposal of 2,2-Dimethylhexane and its contaminated waste is essential to protect the
environment.

Step-by-Step Disposal Protocol:
» Waste Collection:

o Collect all waste containing 2,2-Dimethylhexane, including contaminated absorbents and
disposable PPE, in a designated, properly labeled, and sealed hazardous waste container.

e Waste Storage:

o Store the hazardous waste container in a designated, well-ventilated, and secure area,
away from incompatible materials.

» Disposal:

o Disposal must be carried out by qualified personnel knowledgeable in all applicable
federal, state, and local regulations.

o Contact your institution's environmental health and safety (EHS) department or a licensed
hazardous waste disposal company to arrange for pickup and disposal.

o One possible disposal method is to dissolve or mix the material with a combustible solvent
and burn it in a chemical incinerator equipped with an afterburner and scrubber.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2,2-
Dimethylhexane, from preparation to disposal.
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Caption: Workflow for Safe Handling of 2,2-Dimethylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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